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Compound of Interest

Compound Name: Glyburide-d11

Cat. No.: B562818

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Glyburide-d11, a
deuterated analog of the sulfonylurea drug Glyburide. Given that Glyburide-d11 is primarily
used as an internal standard in research and drug development, this document outlines the
necessary precautions to ensure the safety of laboratory personnel and the integrity of
experimental procedures. The toxicological and chemical properties of Glyburide-d11 are
expected to be nearly identical to those of its non-deuterated counterpart, Glyburide. Therefore,
safety and handling procedures for Glyburide are directly applicable to Glyburide-d11.

Chemical and Physical Properties

Glyburide-d11 is a stable, isotopically labeled form of Glyburide, where eleven hydrogen
atoms on the cyclohexyl ring have been replaced by deuterium. This labeling makes it a
valuable tool in pharmacokinetic and metabolic studies.
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Property Value

5-chloro-N-(4-(N-((cyclohexyl-
Chemical Name d11)carbamoyl)sulfamoyl)phenethyl)-2-

methoxybenzamide

Synonyms Glibenclamide-d11
CAS Number 1189985-02-1
Molecular Formula C23H17D11CIN3OsS
Molecular Weight 505.07 g/mol
Appearance White to Off-White Solid

Hazard Identification and Toxicology

Glyburide is a potent hypoglycemic agent. The primary hazard associated with handling
Glyburide-d11 is the potential for accidental exposure, which could lead to a significant drop in

blood glucose levels.

Quantitative Toxicological Data for Glyburide:

Parameter Species Route Value

LDso Mouse Oral 3250 mg/kg[1]

GHS Hazard Statements (for Glyburide): While a specific GHS classification for Glyburide-d11
is not readily available, the classification for Glyburide serves as a reliable reference. It is
important to note that Glyburide is considered non-hazardous according to directive
67/548/EEC[2].

» Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

e Hazardous to the Aquatic Environment, Chronic (Category 4), H413: May cause long lasting
harmful effects to aquatic life.
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Personal Protective Equipment (PPE) and
Engineering Controls

Due to the potent nature of Glyburide-d11, appropriate personal protective equipment and
engineering controls are mandatory to prevent exposure.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is recommended.

Engineering Controls:

» Ventilation: Work with Glyburide-d11 powder should be conducted in a well-ventilated area,
preferably within a chemical fume hood or a ventilated balance enclosure to minimize
inhalation exposure.[3]

Experimental Protocols
Weighing and Dispensing of Glyburide-d11 Powder

This protocol outlines the safe procedure for weighing and dispensing Glyburide-d11 powder.

Materials:

Glyburide-d11 solid

Ventilated balance enclosure or chemical fume hood

Analytical balance

Spatula

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b562818?utm_src=pdf-body
https://www.benchchem.com/product/b562818?utm_src=pdf-body
https://www.pharmtech.com/view/effective-and-efficient-weighing-potent-compounds
https://www.benchchem.com/product/b562818?utm_src=pdf-body
https://www.benchchem.com/product/b562818?utm_src=pdf-body
https://www.benchchem.com/product/b562818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Weighing paper or boat

Appropriate receiving vessel (e.g., vial)

Procedure:

Don all required personal protective equipment.

Perform all powder handling operations within a ventilated balance enclosure or a chemical
fume hood to contain any airborne particles.[3]

Place the analytical balance inside the enclosure.
Tare the receiving vessel on the balance.

Carefully transfer the desired amount of Glyburide-d11 powder from the stock container to
the receiving vessel using a clean spatula.

Avoid creating dust. If any powder spills, clean it up immediately following the spill cleanup
protocol.

Securely cap the receiving vessel and the stock container.
Decontaminate the spatula and the work surface.

Dispose of contaminated weighing paper/boat and gloves in the appropriate chemical waste
stream.

Preparation of a Glyburide-d11 Stock Solution

This protocol describes the preparation of a stock solution of Glyburide-d11 for use in in vitro

assays.

Solubility Data for Glyburide:
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Solvent Solubility
DMSO 99 mg/mL (200.4 mM)[4][5]
Dimethyl formamide ~2 mg/mL[6]
Ethanol Insoluble[4][5]
Water Insoluble[4][5]
Materials:

Weighed Glyburide-d11 powder

High-purity DMSO

Volumetric flask

Pipettes

Vortex mixer or sonicator

Procedure:

e Ensure all work is performed in a chemical fume hood.

e Add the weighed Glyburide-d11 powder to the volumetric flask.

e Add a small amount of DMSO to the flask to dissolve the powder.

o Use a vortex mixer or sonicator to ensure complete dissolution.

e Once dissolved, add DMSO to the final desired volume.

e Cap the flask and invert several times to ensure a homogenous solution.

» Label the flask clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the stock solution at -20°C for long-term storage.
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Spill Cleanup Procedure

In the event of a Glyburide-d11 spill, the following procedure should be followed to ensure
safe and effective cleanup.

Materials:
» Spill kit containing absorbent material (e.g., vermiculite, cat litter), and waste bags.
e Appropriate PPE.

o Decontamination solution (e.g., 10% bleach solution followed by water, or a suitable
laboratory detergent).

Procedure:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

e Don PPE: Put on appropriate personal protective equipment, including double gloves, a lab
coat, and eye protection. A respirator may be necessary for large spills of powder.

o Contain the Spill:
o For solid spills: Gently cover the spill with a damp paper towel to avoid generating dust.
o For liquid spills: Cover the spill with absorbent material, working from the outside in.

e Clean the Spill:

o Carefully scoop the absorbed material or the covered powder into a designated chemical
waste container.

o Clean the spill area with a decontamination solution. For a bleach solution, a contact time
of at least 10 minutes is recommended.

o Wipe the area with a clean, wet cloth to remove any residual cleaning agent.
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o Dispose of Waste: All contaminated materials, including PPE, must be disposed of as
hazardous chemical waste.

e Report the Incident: Report the spill to the laboratory supervisor and follow institutional
reporting procedures.

Storage and Disposal

Proper storage and disposal of Glyburide-d11 are crucial for safety and to maintain the
compound's integrity.

Storage:

e Short-term: Store at 2-8°C.

e Long-term: Store at -20°C in a tightly sealed container, protected from light and moisture.
Disposal:

o Dispose of Glyburide-d11 and any contaminated materials in accordance with local, state,
and federal regulations for hazardous chemical waste.

¢ Do not dispose of Glyburide-d11 down the drain or in the regular trash.

o Waste should be collected in a clearly labeled, sealed container for hazardous waste.

First Aid Measures

In case of accidental exposure, immediate first aid is critical.

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.
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 Ingestion: If the person is conscious, rinse their mouth with water. Do not induce vomiting.
Seek immediate medical attention and be prepared to provide the Safety Data Sheet to the
medical personnel. The primary risk of ingestion is hypoglycemia.

Signaling Pathway and Experimental Workflow
Diagrams
Glyburide Mechanism of Action
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Caption: Mechanism of Action of Glyburide-d11.

Experimental Workflow for Handling Glyburide-d11
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Caption: Workflow for Safe Handling of Glyburide-d11.
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Spill Response Logic Diagram

Logic Diagram for Glyburide-d11 Spill Response.
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Caption: Logic Diagram for Glyburide-d11 Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

